5-Bromo-2-(ethylthio)pyrimidine
Overview
Description
5-Bromo-2-(ethylthio)pyrimidine is a chemical compound with the molecular formula C6H7BrN2S . It has a molecular weight of 219.1 . The IUPAC name for this compound is 5-bromo-2-pyrimidinyl ethyl sulfide .
Molecular Structure Analysis
The molecular structure of 5-Bromo-2-(ethylthio)pyrimidine consists of a pyrimidine ring which is a six-membered ring with two nitrogen atoms and four carbon atoms . It has a bromine atom attached at the 5th position and an ethylthio group attached at the 2nd position .Physical And Chemical Properties Analysis
5-Bromo-2-(ethylthio)pyrimidine has a density of 1.6±0.1 g/cm3, a boiling point of 291.6±13.0 °C at 760 mmHg, and a flash point of 130.1±19.8 °C . It has a molar refractivity of 47.3±0.4 cm3, a polar surface area of 51 Å2, and a molar volume of 135.7±5.0 cm3 .Scientific Research Applications
Organic Synthesis
5-Bromo-2-(ethylthio)pyrimidine: is a valuable building block in organic synthesis. It can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups. This compound is particularly useful in constructing complex molecules for pharmaceuticals and agrochemicals due to its reactive bromine atom and the versatile ethylthio side chain .
Medicinal Chemistry
In medicinal chemistry, 5-Bromo-2-(ethylthio)pyrimidine serves as a precursor for the synthesis of a wide range of therapeutic agents. Its pyrimidine core is a common motif in drugs, and modifications to this core can lead to compounds with antiviral, anticancer, or antibacterial properties .
Material Science
Researchers in material science may employ 5-Bromo-2-(ethylthio)pyrimidine to synthesize novel organic semiconductors. The bromine atom can facilitate the formation of polymers or small molecules that exhibit conductive properties, which are essential for creating new electronic materials .
Agricultural Research
In the field of agricultural research, 5-Bromo-2-(ethylthio)pyrimidine can be used to develop new pesticides or herbicides. By incorporating this compound into the molecular structure of active ingredients, scientists can enhance the efficacy and selectivity of these agricultural chemicals .
Chemical Biology
Chemical biologists might utilize 5-Bromo-2-(ethylthio)pyrimidine as a tool for probing biological systems. It can be incorporated into biomolecules to study their function or to track their location within cells, providing insights into cellular processes .
Environmental Chemistry
In environmental chemistry, 5-Bromo-2-(ethylthio)pyrimidine could be investigated for its potential role in environmental remediation. Its ability to bind to heavy metals or other pollutants may be harnessed to develop more effective methods for cleaning up contaminated sites .
Nanotechnology
The compound’s utility extends to nanotechnology, where 5-Bromo-2-(ethylthio)pyrimidine might be used to create self-assembled monolayers on surfaces. These monolayers can modify surface properties and are fundamental in fabricating nanoscale devices .
Photocatalysis
Finally, 5-Bromo-2-(ethylthio)pyrimidine can play a role in photocatalysis. Researchers may explore its use as a photosensitizer or a component in photocatalytic systems aimed at energy conversion or the degradation of organic pollutants .
Safety and Hazards
properties
IUPAC Name |
5-bromo-2-ethylsulfanylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2S/c1-2-10-6-8-3-5(7)4-9-6/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OBJMSKDZPPMOAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC=C(C=N1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80680703 |
Source
|
| Record name | 5-Bromo-2-(ethylsulfanyl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80680703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(ethylthio)pyrimidine | |
CAS RN |
859941-10-9 |
Source
|
| Record name | 5-Bromo-2-(ethylsulfanyl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80680703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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